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Compound of Interest

Compound Name: Acetyl tributyl citrate-d3

Cat. No.: B12425288 Get Quote

Safety and Handling of Acetyl Tributyl Citrate-d3:
A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Acetyl tributyl citrate-
d3 (ATBC-d3) in a laboratory setting. The data presented is primarily based on the non-

deuterated form, Acetyl tributyl citrate (ATBC), as specific extensive toxicological data for the

deuterated analog is limited. This extrapolation is based on the principle that isotopic labeling

with deuterium does not significantly alter the fundamental chemical properties and associated

hazards for routine laboratory handling.

Chemical and Physical Properties
Acetyl tributyl citrate-d3 is the deuterated form of Acetyl tributyl citrate, a commonly used

biodegradable plasticizer.[1] It is an almost colorless and odorless oily liquid, insoluble in water

but soluble in alcohols and organic solvents.[2]

Table 1: Physical and Chemical Properties of Acetyl Tributyl Citrate
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Property Value Reference

Chemical Formula C20H31D3O8 [3]

CAS Number 1794753-49-3 [3]

Molar Mass 402.484 g·mol−1 [4]

Appearance Colorless liquid [4][5]

Odor
Very faint sweet, herbaceous

odor
[5][6]

Melting Point -80 °C [4][5]

Boiling Point 172 to 174 °C at 1 mm Hg [4]

Flash Point
204 °C (399.20 °F) to 217 °C

(423 °F)
[3][7]

Density 1.046 g/cm³ at 25 °C [4][5]

Solubility in water Insoluble [2]

Vapor Pressure 0.00000455 mmHg [5]

Toxicological Data
ATBC is considered to have low acute toxicity.[1][2] The primary routes of exposure are

inhalation, ingestion, and skin/eye contact.[7]

Table 2: Acute Toxicity Data for Acetyl Tributyl Citrate
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Test Species Route Dosage Result Reference

LD50 Mouse
Intraperitonea

l
> 4 g/kg

No significant

toxicity

observed

[8]

LD50 Rat Oral > 25 g/kg

No significant

toxicity

observed

[1]

LD50 Rat Oral > 30 g/kg

No significant

toxicity

observed

[8]

LD50 Cat Oral > 50 g/kg

No significant

toxicity

observed

[8]

NOAEL Rat Oral
100 mg/kg

bw/day

No-

Observed-

Adverse-

Effect Level

[1]

Health Effects:

Eye Contact: May cause eye irritation.[3][7]

Skin Contact: May cause skin irritation and may be harmful if absorbed through the skin.[3]

[7] However, clinical testing showed no evidence of skin irritation or sensitization.[9]

Inhalation: May cause respiratory tract irritation if concentrated vapor is inhaled.[3][7]

Ingestion: May be harmful if swallowed and may cause irritation of the digestive tract.[3][7]

Hazard Identification and Control
While not classified as a hazardous substance according to GHS, standard laboratory

precautions are essential.[3][10] The primary hazards are associated with its combustible

nature at high temperatures and potential for mild irritation.[3]
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Hierarchy of Controls
The following diagram illustrates the hierarchy of controls to be implemented to minimize

exposure risk.

Hierarchy of Controls for Acetyl tributyl citrate-d3

Elimination
(Not Feasible)

Substitution
(Not Applicable)

Engineering Controls
- Fume Hood

- Local Exhaust Ventilation

Administrative Controls
- Standard Operating Procedures (SOPs)

- Safety Training
- Labeling

Personal Protective Equipment (PPE)
- Safety Goggles

- Chemical-resistant Gloves
- Lab Coat

Click to download full resolution via product page

Caption: Hierarchy of controls for safe handling.
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Experimental Protocols and Handling Procedures
General Laboratory Handling Workflow
The following workflow outlines the key steps for safely handling Acetyl tributyl citrate-d3 in a

laboratory setting.

Laboratory Handling Workflow for Acetyl tributyl citrate-d3

Receiving

Store in a cool, dry, well-ventilated area
 in a tightly closed container.

Work within a fume hood.
Don appropriate PPE.

Perform experimental procedures.

Decontaminate work surfaces and equipment.

Dispose of waste in sealed, labeled containers
 according to institutional guidelines.

End of Process
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Click to download full resolution via product page

Caption: General laboratory handling workflow.

Detailed Methodologies
Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a cool, dry, and well-ventilated place, away from direct sunlight and sources of

ignition.[11]

Keep the container tightly closed when not in use.[11]

Store away from incompatible materials such as strong oxidizing agents.[3][11]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles.[12]

Hand Protection: Handle with compatible chemical-resistant gloves.[3][12]

Skin and Body Protection: Wear a lab coat or impervious clothing.[3]

Respiratory Protection: A NIOSH/MSHA-approved respirator may be required if ventilation is

inadequate or if mists/vapors are generated.[12]

Handling:

Avoid contact with skin and eyes.[3]

Avoid breathing mist or vapors.[11]

Use in a well-ventilated area, preferably within a laboratory fume hood.[3]

Wash hands thoroughly after handling.[12]

Spill and Leak Procedures:
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Ensure adequate ventilation and eliminate all ignition sources.[7][11]

Wear appropriate PPE.[12]

Absorb the spill with an inert material such as vermiculite, sand, or earth.[7][12]

Collect the absorbed material and place it in a suitable, sealed container for disposal.[3][7]

Ventilate the area and wash the spill site after material pickup is complete.[12]

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. If irritation persists, seek medical attention.

[3][7]

Skin Contact: Wash off with soap and plenty of water. Remove contaminated clothing and

wash it before reuse. If skin irritation occurs, get medical advice.[3][11]

Inhalation: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.[3]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and consult a physician.[3]

Fire-Fighting Measures:

Acetyl tributyl citrate-d3 is a combustible liquid.[3][11]

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[3][12]

Hazardous Combustion Products: Fire may produce irritating and/or toxic gases, including

carbon oxides.[3][11]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) for firefighting if

necessary.[3][7]
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Disposal Considerations:

Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations.

Do not allow the product to enter drains.

Conclusion
Acetyl tributyl citrate-d3, much like its non-deuterated counterpart, exhibits a low toxicity

profile. However, adherence to standard laboratory safety protocols is paramount to ensure the

well-being of researchers and to prevent contamination. The implementation of the hierarchy of

controls, proper use of personal protective equipment, and following established handling and

disposal procedures will mitigate the risks associated with its use in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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